![molecular formula C34H58O8 B1233731 Phomenoic acid CAS No. 83652-15-7](/img/structure/B1233731.png)
Phomenoic acid
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Overview
Description
Phomenoic acid is a natural product found in Leptosphaeria maculans with data available.
Scientific Research Applications
Biosynthesis in Fungal Pathogens
Phomenoic acid, a long-chain aliphatic carboxylic acid, is a major metabolite produced by Leptosphaeria maculans, a fungal pathogen of Brassica napus (canola). Research reveals that a specific polyketide synthase (PKS) gene, PKS2, plays a crucial role in the biosynthesis of phomenoic acid. The silencing of this gene leads to significantly reduced levels of phomenoic acid. This acid is toxic to some pathogens but not to L. maculans itself, suggesting a role in competitive fungal interactions (Elliott et al., 2013).
Antifungal and Antibacterial Properties
Phomenoic acid has demonstrated moderate antifungal and antibacterial properties in vitro. A study focused on the kinetics of its biosynthesis in the fungus Phoma lingam, finding that phomenoic acid appears in the mycelium after prolonged incubation. This characteristic is relevant for both the production and the study of its biosynthetic mechanism. An optimized isolation procedure for phomenoic acid was developed, enhancing the yield significantly (Topgi et al., 1987).
Synthesis Research
There's been significant research in the synthetic approach to phomenoic acid. A study presented an enantioselective synthesis of the C(1)-to-C(6) segment of phomenoic acid. The study developed a method for synthesizing all stereoisomers of this segment, providing insights into the structural composition of phomenoic acid (Hassan & Tamm, 1994).
properties
CAS RN |
83652-15-7 |
---|---|
Product Name |
Phomenoic acid |
Molecular Formula |
C34H58O8 |
Molecular Weight |
594.8 g/mol |
IUPAC Name |
(6E,10E,14E,18E,20Z)-3,5,9,13,17-pentahydroxy-20-(hydroxymethyl)-16,18,22,24,26-pentamethyloctacosa-6,10,14,18,20-pentaenoic acid |
InChI |
InChI=1S/C34H58O8/c1-7-23(2)16-24(3)17-25(4)18-28(22-35)19-27(6)34(42)26(5)14-15-30(37)12-8-10-29(36)11-9-13-31(38)20-32(39)21-33(40)41/h8-10,13-15,18-19,23-26,29-32,34-39,42H,7,11-12,16-17,20-22H2,1-6H3,(H,40,41)/b10-8+,13-9+,15-14+,27-19+,28-18- |
InChI Key |
YGKCSBFCFFDFJJ-CMKJWTFASA-N |
Isomeric SMILES |
CCC(C)CC(C)CC(C)/C=C(\CO)/C=C(\C)/C(C(C)/C=C/C(C/C=C/C(C/C=C/C(CC(CC(=O)O)O)O)O)O)O |
SMILES |
CCC(C)CC(C)CC(C)C=C(CO)C=C(C)C(C(C)C=CC(CC=CC(CC=CC(CC(CC(=O)O)O)O)O)O)O |
Canonical SMILES |
CCC(C)CC(C)CC(C)C=C(CO)C=C(C)C(C(C)C=CC(CC=CC(CC=CC(CC(CC(=O)O)O)O)O)O)O |
synonyms |
phomenoic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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